Cas no 2138517-37-8 (1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine)

• Product Name: 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine
• CAS No: 2138517-37-8
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 6609445
• PubChem ID: 165483317
• Update Time: 2025-06-26

1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine
• EN300-1108503
• 1-[(5-chlorothiophen-2-yl)methyl]-1H-imidazol-4-amine
• 2138517-37-8

• Inchi： 1S/C8H8ClN3S/c9-7-2-1-6(13-7)3-12-4-8(10)11-5-12/h1-2,4-5H,3,10H2
• InChI Key： INDWDANVAVGBCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2C=NC(=C2)N)S1

Computed Properties

• Exact Mass: 213.0127461g/mol
• Monoisotopic Mass: 213.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine

Introduction to 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine (CAS No. 2138517-37-8)

1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine, identified by its CAS number 2138517-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of a chlorothiophene moiety in its molecular framework enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in synthetic chemistry and therapeutic research.

The structural composition of 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine includes a thiophene ring substituted with a chlorine atom at the 5-position, linked to a methyl group, which in turn is attached to an imidazole ring. The imidazole ring features an amine group at the 4-position, contributing to the compound's reactivity and potential interactions with biological targets. This unique arrangement of functional groups positions the compound as a promising intermediate in the synthesis of more complex molecules designed for therapeutic purposes.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in various pharmacological applications. The chlorothiophene moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. Studies have highlighted the role of such structures in modulating enzyme activity and receptor interactions, which are critical for developing treatments against neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine is its potential as a scaffold for drug discovery. Researchers have leveraged similar imidazole-thiophene hybrids to develop novel compounds with improved pharmacokinetic properties and reduced side effects. For instance, recent studies have demonstrated that derivatives of this class exhibit inhibitory effects on kinases and other enzymes implicated in inflammation and cell proliferation. These findings underscore the importance of 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine as a building block for next-generation therapeutics.

The synthesis of 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chlorothiophene group necessitates careful handling to prevent unwanted side reactions, while the formation of the imidazole ring requires optimization to maximize efficiency. Advances in synthetic methodologies have enabled more streamlined approaches, making it feasible to produce this compound on a larger scale for research and development purposes.

From a medicinal chemistry perspective, the amine functionality at the 4-position of the imidazole ring provides numerous possibilities for further derivatization. This site can be modified through various chemical transformations to introduce additional pharmacological properties or to enhance solubility and bioavailability. Such modifications are essential for tailoring the compound to specific therapeutic needs and improving its overall efficacy.

Current research trends indicate that 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-amine may find applications beyond traditional pharmaceuticals. For example, its structural features make it a candidate for use in agrochemicals, where similar heterocyclic compounds have shown promise as bioactive agents. Additionally, there is growing interest in exploring its potential as an intermediate in materials science, particularly in the development of organic semiconductors and electronic materials where thiophene derivatives play a crucial role.

The safety profile of 1-(5-chlorothiophen-2-yl)methyl-1H-imidazol-4-am ine is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at higher concentrations, further research is needed to fully characterize its safety and potential long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that this compound can be used responsibly in both laboratory and industrial settings.

In conclusion, 1-(5-chlorothiophen -2 -yl)methyl -1 H -imidaz ol -4 -amine (CAS No. 21385 17 -37 -8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its role as a versatile intermediate underscores its importance in drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As research continues to uncover new ways to harness its properties, this compound is poised to make meaningful contributions to both academic science and industrial innovation.